Cas no 61706-07-8 (Urea, N-(4-benzoylphenyl)-N'-methyl-)

Urea, N-(4-benzoylphenyl)-N'-methyl- structure
61706-07-8 structure
Product Name:Urea, N-(4-benzoylphenyl)-N'-methyl-
CAS No:61706-07-8
MF:C15H14N2O2
MW:254.283863544464
CID:469260
PubChem ID:71393129
Update Time:2025-04-19

Urea, N-(4-benzoylphenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-(4-benzoylphenyl)-N'-methyl-
    • 1-(4-benzoylphenyl)-3-methylurea
    • 61706-07-8
    • N-(4-Benzoylphenyl)-N'-methylurea
    • SCHEMBL23072523
    • DTXSID60814908
    • Inchi: 1S/C15H14N2O2/c1-16-15(19)17-13-9-7-12(8-10-13)14(18)11-5-3-2-4-6-11/h2-10H,1H3,(H2,16,17,19)
    • InChI Key: DHEPWSWPHLVMOT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(NC)=O

Computed Properties

  • Exact Mass: 254.10562
  • Monoisotopic Mass: 254.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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